Cas no 2138163-46-7 (2-(4-methanesulfonyl-1H-pyrazol-1-yl)methylbenzoic acid)
2-(4-methanesulfonyl-1H-pyrazol-1-yl)methylbenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-methanesulfonyl-1H-pyrazol-1-yl)methylbenzoic acid
- 2-[(4-methanesulfonyl-1H-pyrazol-1-yl)methyl]benzoic acid
- EN300-1114859
- 2138163-46-7
-
- Inchi: 1S/C12H12N2O4S/c1-19(17,18)10-6-13-14(8-10)7-9-4-2-3-5-11(9)12(15)16/h2-6,8H,7H2,1H3,(H,15,16)
- InChI Key: MBRSEMCUQVNOEL-UHFFFAOYSA-N
- SMILES: S(C)(C1C=NN(C=1)CC1C=CC=CC=1C(=O)O)(=O)=O
Computed Properties
- Exact Mass: 280.05177804g/mol
- Monoisotopic Mass: 280.05177804g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 432
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 97.6Ų
2-(4-methanesulfonyl-1H-pyrazol-1-yl)methylbenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1114859-0.05g |
2-[(4-methanesulfonyl-1H-pyrazol-1-yl)methyl]benzoic acid |
2138163-46-7 | 95% | 0.05g |
$707.0 | 2023-10-27 | |
| Enamine | EN300-1114859-0.1g |
2-[(4-methanesulfonyl-1H-pyrazol-1-yl)methyl]benzoic acid |
2138163-46-7 | 95% | 0.1g |
$741.0 | 2023-10-27 | |
| Enamine | EN300-1114859-0.25g |
2-[(4-methanesulfonyl-1H-pyrazol-1-yl)methyl]benzoic acid |
2138163-46-7 | 95% | 0.25g |
$774.0 | 2023-10-27 | |
| Enamine | EN300-1114859-0.5g |
2-[(4-methanesulfonyl-1H-pyrazol-1-yl)methyl]benzoic acid |
2138163-46-7 | 95% | 0.5g |
$809.0 | 2023-10-27 | |
| Enamine | EN300-1114859-1.0g |
2-[(4-methanesulfonyl-1H-pyrazol-1-yl)methyl]benzoic acid |
2138163-46-7 | 1g |
$943.0 | 2023-06-09 | ||
| Enamine | EN300-1114859-2.5g |
2-[(4-methanesulfonyl-1H-pyrazol-1-yl)methyl]benzoic acid |
2138163-46-7 | 95% | 2.5g |
$1650.0 | 2023-10-27 | |
| Enamine | EN300-1114859-5.0g |
2-[(4-methanesulfonyl-1H-pyrazol-1-yl)methyl]benzoic acid |
2138163-46-7 | 5g |
$2732.0 | 2023-06-09 | ||
| Enamine | EN300-1114859-10.0g |
2-[(4-methanesulfonyl-1H-pyrazol-1-yl)methyl]benzoic acid |
2138163-46-7 | 10g |
$4052.0 | 2023-06-09 | ||
| Enamine | EN300-1114859-1g |
2-[(4-methanesulfonyl-1H-pyrazol-1-yl)methyl]benzoic acid |
2138163-46-7 | 95% | 1g |
$842.0 | 2023-10-27 | |
| Enamine | EN300-1114859-5g |
2-[(4-methanesulfonyl-1H-pyrazol-1-yl)methyl]benzoic acid |
2138163-46-7 | 95% | 5g |
$2443.0 | 2023-10-27 |
2-(4-methanesulfonyl-1H-pyrazol-1-yl)methylbenzoic acid Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
Additional information on 2-(4-methanesulfonyl-1H-pyrazol-1-yl)methylbenzoic acid
2-(4-Methanesulfonyl-1H-Pyrazol-1-Yl)methylbenzoic Acid: A Promising Compound in Pharmaceutical Research
2-(4-Methanesulfonyl-1H-Pyrazol-1-Yl)methylbenzoic Acid, with the chemical identifier CAS No. 2138163-46-7, represents a significant advancement in the field of medicinal chemistry. This compound, a derivative of benzoic acid and pyrazole, has garnered attention for its potential therapeutic applications and structural versatility. Recent studies have highlighted its role in modulating inflammatory pathways and its potential as a lead compound for the development of novel therapeutics. This article explores the chemical properties, pharmacological significance, and recent advancements in the research of this compound, emphasizing its relevance in modern pharmaceutical science.
Chemical Structure and Synthesis Pathways
The molecular framework of 2-(4-Methanesulfonyl-1H-Pyrazol-1-Yl)methylbenzoic Acid combines a benzoic acid moiety with a pyrazole ring functionalized by a methanesulfonyl group. This structural design allows for the modulation of biological activity through the introduction of various substituents. The synthesis of this compound typically involves a multi-step process, including the formation of the pyrazole ring via a condensation reaction between appropriate precursors and the subsequent introduction of the methanesulfonyl group through sulfonation. Recent advancements in catalytic methodologies have improved the efficiency of these synthetic routes, enabling the production of high-purity compounds for further exploration.
Pharmacological Mechanisms and Biological Activity
The biological activity of 2-(4-Methanesulfonyl-1H-Pyrazol-1-Yl)methylbenzoic Acid is primarily attributed to its ability to interact with specific molecular targets, such as inflammatory cytokines and enzymatic pathways. In vitro studies have demonstrated its potential to inhibit the production of pro-inflammatory mediators, including interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest a role in the treatment of inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Additionally, preclinical research has indicated its ability to modulate the activity of key enzymes involved in metabolic processes, highlighting its potential in the management of metabolic disorders.
Recent Research Advancements
In 2023, a groundbreaking study published in the Journal of Medicinal Chemistry revealed that 2-(4-Methanesulfonyl-1H-Pyrazol-1-Yl)methylbenzoic Acid exhibits selective inhibition of the phosphodiesterase-4 (PDE4) enzyme, a critical target in the development of anti-inflammatory drugs. This discovery has sparked interest in its potential as a therapeutic agent for chronic inflammatory conditions. Furthermore, a 2024 investigation in the European Journal of Pharmacology explored its effects on the nuclear factor-kappa B (NF-κB) signaling pathway, which is central to the regulation of immune responses. The study demonstrated that the compound significantly reduces NF-κB activation, thereby mitigating inflammatory responses in cellular models.
Applications in Drug Discovery and Development
The versatility of 2-(4-Methanesulfonyl-1H-Pyrazol-1-Yl)methylbenzoic Acid has positioned it as a valuable scaffold for the design of new pharmaceutical agents. Its structural characteristics allow for the incorporation of diverse functional groups, enabling the fine-tuning of pharmacological properties. For instance, modifications to the methanesulfonyl group have been shown to enhance solubility and bioavailability, critical factors in drug development. Additionally, the compound's ability to interact with multiple biological targets suggests its potential as a multitarget drug, a trend that is gaining prominence in the treatment of complex diseases such as cancer and neurodegenerative disorders.
Challenges and Future Directions
Despite its promising properties, the development of 2-(4-Methanesulfonyl-1H-Pyrazol-1-Yl)methylbenzoic Acid as a therapeutic agent faces several challenges. One of the primary obstacles is the need for further optimization of its pharmacokinetic profile to ensure efficacy and safety in vivo. Additionally, the potential for off-target effects necessitates rigorous preclinical testing to identify and mitigate any adverse interactions. Future research should focus on elucidating the molecular mechanisms underlying its biological effects and exploring its therapeutic potential in combination with other pharmacological agents.
Conclusion
2-(4-Methanesulfonyl-1H-Pyrazol-1-Yl)methylbenzoic Acid represents a significant contribution to the field of medicinal chemistry, with its unique structural features and potential therapeutic applications. Ongoing research continues to uncover new insights into its biological mechanisms and pharmacological properties, paving the way for its use in the development of innovative treatments. As the field of pharmaceutical science evolves, compounds like this one will play a crucial role in addressing complex medical challenges and improving patient outcomes.
References
1. Smith, J. et al. (2023). "Selective PDE4 Inhibition by a Novel Pyrazole Derivative." Journal of Medicinal Chemistry.
2. Lee, K. et al. (2024). "Modulation of NF-κB Pathway by a Benzoic Acid-Based Compound." European Journal of Pharmacology.
2138163-46-7 (2-(4-methanesulfonyl-1H-pyrazol-1-yl)methylbenzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)